3-(1-Aminoethyl)-1-methyl-1h-pyrazole
Overview
Description
3-(1-Aminoethyl)-1-methyl-1H-pyrazole, also known as AMMP, is an organic compound with a unique structure and properties that have made it a valuable tool in scientific research. It is widely used in laboratory experiments as a catalyst, a reagent, or as a substrate for enzymatic reactions. AMMP has been studied extensively in recent years, and its potential applications are still being explored.
Scientific Research Applications
Catalytic Applications
Pyrazole compounds have been utilized as catalytically active solvents for the synthesis of heterocyclic systems. For example, an amino-functionalized ionic liquid containing a pyrazole moiety demonstrated effectiveness in the environmentally friendly synthesis of 4H-pyrans derivatives under microwave irradiation, showcasing the potential of pyrazole derivatives in catalysis and green chemistry (Peng & Song, 2007).
Pharmaceutical Research
Pyrazoles are versatile scaffolds in organic synthesis and medicinal chemistry, often serving as precursors for the preparation of complex heterocyclic systems with pharmaceutical relevance. Their structural and chemical properties, such as tautomerism, influence their reactivity and biological activities, making them valuable in the design of synthetic methods and the exploration of structure/reactivity relationships (Secrieru, O’Neill, & Cristiano, 2019).
Antimicrobial and Antitumor Activities
The synthesis and characterization of pyrazole derivatives have revealed their potential in antimicrobial and antitumor applications. A study on pyrazole derivatives identified their pharmacophore sites, demonstrating significant antitumor, antifungal, and antibacterial activities (Titi et al., 2020).
Corrosion Inhibition
Pyrazole derivatives have also been investigated for their corrosion inhibition properties. Research on pyrazole and pyrazolone derivatives has shown their effectiveness as corrosion inhibitors for copper alloy, indicating their potential industrial applications (Sayed et al., 2018).
Green Chemistry
The development of green chemistry methodologies for the synthesis of pyrazole-based compounds is of significant interest. One study demonstrated a solvent-free synthesis of pyrano[2,3-c]-pyrazoles and pyrazolo[1,5-a]pyrimidines, emphasizing the importance of environmentally benign routes in chemical synthesis (Al-Matar et al., 2010).
properties
IUPAC Name |
1-(1-methylpyrazol-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-5(7)6-3-4-9(2)8-6/h3-5H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZJQTFALMLLZQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN(C=C1)C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301296732 | |
Record name | α,1-Dimethyl-1H-pyrazole-3-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301296732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Aminoethyl)-1-methyl-1h-pyrazole | |
CAS RN |
911788-35-7 | |
Record name | α,1-Dimethyl-1H-pyrazole-3-methanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=911788-35-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α,1-Dimethyl-1H-pyrazole-3-methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301296732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(1-methyl-1H-pyrazol-3-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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